Cas no 474678-51-8 (5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester)
474678-51-8 structure
Product Name:5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester
CAS No:474678-51-8
MF:C8H9NO5
MW:199.160762548447
CID:931045
PubChem ID:17832028
Update Time:2025-04-19
5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester
- 3-ethoxycarbonyl-5-methyl-1,2-oxazole-4-carboxylic acid
- 3-(Ethoxycarbonyl)-5-methylisoxazole-4-carboxylic acid
- KQCMLIBZCQFXJY-UHFFFAOYSA-N
- 3-(ethoxycarbonyl)-5-methyl-1,2-oxazole-4-carboxylic acid
- AKOS006284314
- 474678-51-8
- SCHEMBL353667
- DTXSID40591169
-
- Inchi: 1S/C8H9NO5/c1-3-13-8(12)6-5(7(10)11)4(2)14-9-6/h3H2,1-2H3,(H,10,11)
- InChI Key: KQCMLIBZCQFXJY-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)O)C(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 199.04800
- Monoisotopic Mass: 199.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.63000
- LogP: 0.85790
5-methyl-3,4-isoxazole dicarboxylic acid-3-ethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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